N-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C16H20N4OS/c1-12-2-3-15(19-18-12)20-7-4-13(5-8-20)10-17-16(21)14-6-9-22-11-14/h2-3,6,9,11,13H,4-5,7-8,10H2,1H3,(H,17,21)
• InChI Key: FLOUHKMHPKVIIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCC(CC2)CNC(=O)C3=CSC=C3
• Molecular Formula: C16H20N4OS
• Molecular Weight: 316.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by its InChI code. For “{ [1- (6-methylpyridazin-3-yl)piperidin-4-yl]methyl}amine”, the InChI code is "1S/C11H18N4/c1-9-2-3-11 (14-13-9)15-6-4-10 (8-12)5-7-15/h2-3,10H,4-8,12H2,1H3". This code provides a detailed description of the compound’s molecular structure.

Scientific Research Applications

Metabolism and Disposition

One significant area of application involves the study of the metabolism and disposition of related compounds in the human body. For instance, the disposition and metabolism of [14C]SB-649868, a novel orexin 1 and 2 receptor antagonist under development for the treatment of insomnia, was determined in humans. The study found that elimination of drug-related material was almost complete over a 9-day period, occurring principally via the feces, whereas urinary excretion accounted for a small portion of total radioactivity. This detailed metabolic profiling helps in understanding the pharmacokinetics of such compounds (Renzulli et al., 2011).

Clinical Trials and Antitussive Properties

Clinical trials and investigations into the antitussive properties of related piperidine derivatives have also been conducted. For example, a trial explored the antitussive efficacy of pipazethate, a thiophenylpyridylamine derivative, in patients with cough. The double-blind study compared the drug with a placebo, revealing insights into its effectiveness and potential therapeutic applications (Vakil et al., 1966).

Receptor Binding and Imaging Studies

Receptor binding and imaging studies represent another crucial application area. Compounds like N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) have been investigated for their potential to visualize primary breast tumors in vivo through preferential binding to sigma receptors overexpressed on breast cancer cells. This study demonstrated the compound's ability to accumulate in most breast tumors, showcasing its potential for noninvasive assessment of tumor proliferation (Caveliers et al., 2002).

Exploring Novel Antitumor Agents

The development and evaluation of novel antitumor agents are another vital application. N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA), an experimental antitumor agent, underwent phase I clinical trials based on its dual mode of cytotoxic action, thought to involve topoisomerases I and II. This study highlighted the importance of continuing efforts to explore methods of administering higher doses of DACA to potentially enhance therapeutic outcomes (McCrystal et al., 1999).

Safety and Hazards

The safety and hazards of a compound can be determined by its hazard statements and precautionary statements. For “{ [1- (6-methylpyridazin-3-yl)piperidin-4-yl]methyl}amine”, the hazard statements include H302, H315, H318, H335, and the precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.